![molecular formula C17H15F3N2O2 B2392877 N-((5-cyclopropylpyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide CAS No. 2034206-52-3](/img/structure/B2392877.png)
N-((5-cyclopropylpyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-cyclopropylpyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide, also known as BMS-986205, is a small molecule drug that is currently being studied for its potential therapeutic effects. This compound belongs to the class of drugs known as selective androgen receptor modulators (SARMs). SARMs are a type of drug that selectively target the androgen receptor, which is a protein that plays a crucial role in the development and maintenance of male sex characteristics.
Scientific Research Applications
Antiarrhythmic and Pharmacological Properties
Research on benzamides with trifluoroethoxy ring substituents highlights their potential in developing oral antiarrhythmic drugs. One study focused on compounds derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide, noting the importance of heterocyclic amide side chains and the basicity of the amine nitrogen in their antiarrhythmic activity. Flecainide acetate, a related compound, was extensively studied and selected for clinical trials due to its promising pharmacological profile (Banitt et al., 1977).
Anti-Fibrotic and Anti-Metastatic Effects
Another study investigated the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, highlighting its suppression of renal and hepatic fibrosis and anti-metastatic effects in breast cancer models. This research demonstrates the compound's potential as an effective oral anti-fibrotic drug, emphasizing its bioavailability and distribution into liver, kidneys, and lungs (Kim et al., 2008).
NK1 Receptor Antagonists and Bladder Function Disorders
Cyclic analogues of N-[3,5-bis(trifluoromethyl)benzyl]-benzamide derivatives were synthesized and evaluated for their NK(1) antagonistic activities, showing significant effects on bladder functions in guinea pigs. This research suggests the potential of these compounds in treating bladder function disorders, highlighting the importance of stereochemistry in receptor recognition (Natsugari et al., 1999).
Anti-Influenza Virus Activity
The synthesis of novel benzamide-based 5-aminopyrazoles and their fused heterocycles has been shown to exhibit remarkable activity against the avian influenza virus. This study emphasizes the potential of these compounds in antiviral therapies, with several synthesized compounds showing significant viral reduction (Hebishy et al., 2020).
Organic Synthesis and Material Science
Research on the synthesis and reactivity of bench-stable pyridinium salts demonstrates their utility in organic synthesis, specifically in converting alcohols into benzyl ethers. This study contributes to the development of efficient synthetic methodologies, relevant for material science and medicinal chemistry applications (Poon & Dudley, 2006).
properties
IUPAC Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N2O2/c18-17(19,20)24-15-5-3-13(4-6-15)16(23)22-9-11-7-14(10-21-8-11)12-1-2-12/h3-8,10,12H,1-2,9H2,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWRGBEOCHSJFOJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN=CC(=C2)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(trifluoromethoxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.